molecular formula C15H14N4OS B8412953 4-methyl-2-(2H-Pyrazol-3-yl)-thiazole-5-carboxylic acid benzylamide

4-methyl-2-(2H-Pyrazol-3-yl)-thiazole-5-carboxylic acid benzylamide

Cat. No.: B8412953
M. Wt: 298.4 g/mol
InChI Key: MBALKBRJRNEXCS-UHFFFAOYSA-N
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Description

4-methyl-2-(2H-Pyrazol-3-yl)-thiazole-5-carboxylic acid benzylamide is a useful research compound. Its molecular formula is C15H14N4OS and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H14N4OS

Molecular Weight

298.4 g/mol

IUPAC Name

N-benzyl-4-methyl-2-(1H-pyrazol-5-yl)-1,3-thiazole-5-carboxamide

InChI

InChI=1S/C15H14N4OS/c1-10-13(21-15(18-10)12-7-8-17-19-12)14(20)16-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,20)(H,17,19)

InChI Key

MBALKBRJRNEXCS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)C2=CC=NN2)C(=O)NCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 2-bromo-4-methyl-thiazole-5-carboxylic acid benzyl amide (2.0 g, 6.43 mmol) in toluene (30 mL), water (10 mL) and ethanol (10 mL) was added 1H-pyrazole-5-boronic acid (1.44 g, 12.9 mmol), Pd(PPh3)4 (0.74 g, 0.643 mmol), and potassium carbonate (2.67 g, 19.3 mmol). The resulting mixture was degassed three times and heated to 100° C. for 16 hr. The reaction mixture was cooled to room temperature, diluted with ethyl acetate (100 mL), and washed with brine (2×100 mL). The organic phase was dried (Na2SO4) and evaporated. The residue was purified by preparative thin layer chromatography over silica gel (ethyl acetate:hexane, 1:1) to provide 4-methyl-2-(2H-Pyrazol-3-yl)-thiazole-5-carboxylic acid benzylamide (1.25 g, 66% yield) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 8.76 (t, J=4.0 Hz, 1H), 7.89 (d, J=4.0 Hz, 1H), 7.31-7.36 (m, 4H), 7.24-7.27 (m, 1H), 6.78 (d, J=4.0 Hz, 1H), 4.44 (d, J=4.0 Hz, 2H), 2.60 (s, 3H); MS (M+H)+=299.1; Rt=1.06 min; HRMS (M+H)+=299.10.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.44 g
Type
reactant
Reaction Step One
Quantity
2.67 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.74 g
Type
catalyst
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 2-bromo-4-methyl-thiazole-5-carboxylic acid, benzyl amide (2.0 g, 6.43 mmol) in toluene (30 mL), water (10 mL) and ethanol (10 mL) was added 1H-pyrazole-5-boronic acid (1.44 g, 12.86 mmol), Pd(PPh3)4 (0.74 g, 0.643 mmol), and potassium carbonate (2.67 g, 19.29 mmol). The resulting mixture was degassed three times and heated to 100° C. for 16 hr. The reaction mixture was cooled to room temperature, diluted with ethyl acetate (100 mL) and washed with brine (2×100 mL). The organic phase was dried (Na2SO4) and evaporated. The residue was purified by preparative thin layer chromatography over silica gel eluting with 1:1 ethyl acetate:hexane to provide 4-methyl-2-(2H-pyrazol-3-yl)-thiazole-5-carboxylic acid benzylamide (1.25 g, 66% yield) as a white solid. MS (M+H)+=299; Rt=1.06 min; HRMS (M+H)+=299.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.44 g
Type
reactant
Reaction Step One
Quantity
2.67 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.74 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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